Cas no 485383-37-7 ((2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate)

• Product Name: (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate
• CAS No: 485383-37-7
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 6191564
• PubChem ID: 2365226
• Update Time: 2025-08-05

(2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate
• 485383-37-7
• EN300-26579508
• Z18518538
• AKOS033627891

• Inchi： 1S/C13H7Cl4NO2/c14-9-2-1-3-10(15)8(9)6-20-13(19)7-4-11(16)12(17)18-5-7/h1-5H,6H2
• InChI Key： LGZNFTIQSJBMNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COC(C1C=NC(=C(C=1)Cl)Cl)=O)Cl

Computed Properties

• Exact Mass: 350.920139g/mol
• Monoisotopic Mass: 348.923089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate

Introduction to (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 485383-37-7)

(2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate, identified by the CAS number 485383-37-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of chlorine substituents at specific positions, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel chemical entities.

The< strong> molecular structure of (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate consists of a pyridine core substituted with chlorine atoms at the 5 and 6 positions, as well as a carboxylate group at the 3 position. The benzyl moiety attached to the pyridine ring through a methylene bridge introduces additional functionalization possibilities. This compound's dual substitution with chlorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design. The< strong> electronic distribution within the molecule influences its interaction with biological targets, making it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in< strong> heterocyclic compounds as pharmacophores due to their extensive biological activity. Pyridine derivatives, in particular, have been extensively studied for their roles in various therapeutic areas, including oncology, neurology, and infectious diseases. The< strong> dichloropyridine scaffold present in (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate has shown promise in preclinical studies as a basis for developing small-molecule inhibitors targeting specific enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in< strong> enzyme inhibition. Enzymes play a crucial role in numerous biological pathways, and modulating their activity can lead to therapeutic benefits. The< strong> chlorinated pyridine ring provides a favorable binding pocket for enzymes such as kinases and phosphodiesterases. Recent studies have demonstrated that similar pyridine derivatives can act as potent inhibitors by binding to the active sites of these enzymes, thereby disrupting pathological signaling pathways.

The< strong> synthesis of (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at specific positions necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired molecular framework efficiently.

The< strong> pharmacological profile of this compound is being actively investigated in academic and industrial research settings. Initial studies have revealed that it exhibits inhibitory activity against certain cancer-related enzymes, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier makes it an interesting candidate for treating neurological disorders. The< strong> dichloro substitution pattern enhances its binding affinity to biological targets while minimizing off-target effects.

In conclusion, (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate (CAS No. 485383-37-7) is a structurally unique and biologically active compound with significant potential in pharmaceutical development. Its< strong> molecular characteristics, including the presence of chlorine substituents and a carboxylate group, make it an ideal candidate for further exploration in drug discovery programs. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that (2,6-dichlorophenyl)methyl 5,6-dichloropyridine-3-carboxylate will play an important role in the next generation of medicinal chemistry innovations.